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Compound of Interest

Compound Name:
4-(2-

hydroxyphenyl)Cyclohexanone

Cat. No.: B8670098

Get Quote

An Important Note on Chemical Isomers: This guide addresses the chemical compound 4-(4-

hydroxyphenyl)cyclohexanone. Initial searches for "4-(2-hydroxyphenyl)cyclohexanone" did

not yield a specific PubChem Compound ID or dedicated safety data. As a structurally similar

and well-documented isomer, 4-(4-hydroxyphenyl)cyclohexanone (with the hydroxyl group at

the para-position) is presented here as the primary subject. Researchers should exercise

caution and verify the specific isomer used in their application, as positional differences can

significantly alter chemical and toxicological properties.

Core Compound Identification
4-(4-hydroxyphenyl)cyclohexanone is a key organic building block utilized in various synthetic

applications, including the development of novel therapeutic agents.[1] Its bifunctional nature,

containing both a ketone and a phenol group, makes it a versatile intermediate in medicinal

chemistry and material science.[1]

The primary identifier for this compound is its PubChem Compound Identification (CID)

number, which provides a centralized and authoritative reference point for its properties and
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associated data.

PubChem CID:4598916[2]

This guide synthesizes publicly available data to provide researchers, scientists, and drug

development professionals with a comprehensive overview of its characteristics and safe

handling procedures.

Physicochemical Properties
A summary of the key physical and chemical properties of 4-(4-hydroxyphenyl)cyclohexanone

is provided below. These properties are essential for understanding its behavior in experimental

settings, from solubility to reaction kinetics.

Property Value Source(s)

Molecular Formula C₁₂H₁₄O₂ [3][4]

Molecular Weight 190.24 g/mol [1]

CAS Number 105640-07-1 [1][3][4]

Appearance White crystalline solid [5]

Melting Point ~169 °C [3]

Boiling Point 357.2 °C at 760 mmHg [3]

Density 1.149 g/cm³ [3]

Solubility
Insoluble in water; Soluble in

ether and ketone solvents.[5]
[5]

InChI Key
SLJYPZJZQIHNGU-

UHFFFAOYSA-N

SMILES String Oc1ccc(cc1)C2CCC(=O)CC2

Safety Data and Hazard Assessment
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The safe handling of any chemical is paramount. The hazard profile for 4-(4-

hydroxyphenyl)cyclohexanone presents some variance between suppliers. While some

sources classify it as non-hazardous[1][6], others indicate potential for irritation.[5] For

maximum safety, this guide adopts the more cautious classifications.

GHS Hazard Classification
Hazard Class GHS Code Signal Word

Hazard
Statement

Source(s)

Skin

Corrosion/Irritatio

n

H315 Warning
Causes skin

irritation.
[5]

Serious Eye

Damage/Eye

Irritation

H319 Warning
Causes serious

eye irritation.
[5]

Specific Target

Organ Toxicity

(Single

Exposure)

H335 Warning

May cause

respiratory

irritation.

[5]

Precautionary Measures (P-Codes)
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Code Precautionary Statement Source(s)

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280
Wear protective gloves/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty

of water.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Experimental Protocols and Workflows
Adherence to standardized protocols is critical for ensuring both experimental integrity and

personnel safety. The following workflows are based on established best practices for handling

solid chemical compounds with irritant properties.

Standard Protocol for Safe Handling
This protocol outlines the necessary steps for safely handling 4-(4-

hydroxyphenyl)cyclohexanone powder in a laboratory setting.

Objective: To weigh and prepare the compound for an experiment while minimizing exposure

risk.

Materials:
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4-(4-hydroxyphenyl)cyclohexanone (solid)

Appropriate Personal Protective Equipment (PPE): Safety glasses/goggles, nitrile gloves, lab

coat.

Chemical fume hood or ventilated enclosure.

Spatula, weigh boat, and calibrated analytical balance.

Beaker and appropriate solvent.

Procedure:

Risk Assessment: Before beginning, confirm the potential hazards based on the GHS

classifications (Section 3.1). Ensure all necessary safety equipment is available and

functional.

Engineering Controls: Perform all manipulations of the solid compound within a certified

chemical fume hood or a powder-containment ventilated enclosure to prevent inhalation of

dust.[6]

Don PPE: Put on a lab coat, safety glasses, and nitrile gloves. A dust mask (type N95 or

equivalent) is recommended for handling larger quantities.

Preparation: Place the analytical balance inside the ventilated enclosure. Place a weigh boat

on the balance and tare it.

Weighing: Carefully use a clean spatula to transfer the desired amount of 4-(4-

hydroxyphenyl)cyclohexanone from its storage container to the weigh boat. Avoid creating

airborne dust.[6]

Dissolution: If preparing a solution, add the weigh boat with the compound directly into a

beaker containing the appropriate solvent inside the fume hood. Stir until dissolved.

Cleanup: Tightly seal the source container. Clean the spatula and work area with a damp

cloth to remove any residual powder. Dispose of the weigh boat and any contaminated

materials (e.g., gloves, wipes) in the designated solid chemical waste container.
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Post-Handling: Wash hands and face thoroughly with soap and water after completing the

task and removing PPE.[6]

Emergency Response Protocols
Rapid and correct response to an exposure or spill is crucial.

First Aid Measures:

Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes,

holding the eyelids open.[5] Remove contact lenses if present and easy to do.[6] Seek

immediate medical attention.

Skin Contact: Take off contaminated clothing immediately.[6] Wash the affected area with

plenty of soap and water. If skin irritation occurs, seek medical advice.[6]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[6] If

respiratory symptoms develop, call a poison center or doctor.

Ingestion: Rinse mouth with water.[6] Do NOT induce vomiting. Seek medical attention if you

feel unwell.

Spill Containment and Cleanup:

Evacuate: Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated.

Protect: Wear appropriate PPE, including respiratory protection, gloves, and eye protection.

Contain: Prevent the dispersion of dust.[6] Carefully sweep or scoop up the spilled solid

material. Avoid generating dust.

Collect: Place the material into a suitable, labeled container for chemical waste disposal.

Clean: Wipe the spill area with a wet cloth to remove any remaining residue.
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Dispose: Dispose of all contaminated materials according to local, state, and federal

regulations.

Visualization of Workflows
The following diagrams illustrate the logical flow for safe handling and emergency response.
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Preparation & Assessment

Handling Protocol

Post-Handling & Storage

1. Conduct Risk Assessment
(Review SDS)

2. Prepare Engineering Controls
(Fume Hood / Ventilated Enclosure)

3. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

4. Weigh Compound
(Avoid Dust Generation)

5. Transfer to Solvent or Vessel

6. Clean Work Area & Tools

7. Dispose of Waste Properly

8. Store Compound Securely

9. Remove PPE & Wash Hands
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action_node Exposure Event Occurs

What is the route
of exposure?

IF ON SKIN:
- Remove contaminated clothing

- Wash with soap & water
- Seek medical advice if irritation persists

Skin Contact

IF IN EYES:
- Rinse with water for 15 mins

- Remove contact lenses
- Seek IMMEDIATE medical attention

Eye Contact

IF INHALED:
- Move to fresh air
- Keep comfortable

- Seek medical advice if unwell

Inhalation

IF SWALLOWED:
- Rinse mouth

- Do NOT induce vomiting
- Seek medical attention

Ingestion

Click to download full resolution via product page

Caption: First Aid and Emergency Response Flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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